Cas no 1094884-31-7 (5-amino-6-propoxypyridin-2-ol)

• Product Name: 5-amino-6-propoxypyridin-2-ol
• CAS No: 1094884-31-7
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6375029
• PubChem ID: 43262585
• Update Time: 2025-10-05

5-amino-6-propoxypyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-amino-6-propoxypyridin-2-ol
• 2(1H)-Pyridinone, 5-amino-6-propoxy-
• EN300-1294800
• 1094884-31-7

• Inchi： 1S/C8H12N2O2/c1-2-5-12-8-6(9)3-4-7(11)10-8/h3-4H,2,5,9H2,1H3,(H,10,11)
• InChI Key： BOBIFTTZCTUDSX-UHFFFAOYSA-N
• SMILES： C1(=O)NC(OCCC)=C(N)C=C1

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 338.4±42.0 °C(Predicted)
• pka: 10.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 5-amino-6-propoxypyridin-2-ol

Recent Advances in the Study of 5-amino-6-propoxypyridin-2-ol (CAS: 1094884-31-7): A Comprehensive Research Brief

5-amino-6-propoxypyridin-2-ol (CAS: 1094884-31-7) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 5-amino-6-propoxypyridin-2-ol is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have successfully incorporated this compound into the scaffold of several kinase inhibitors, demonstrating its ability to enhance binding affinity and selectivity. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridinone derivatives using 5-amino-6-propoxypyridin-2-ol as a building block, which exhibited potent inhibitory activity against specific kinase targets.

In addition to its role in kinase inhibitor development, 5-amino-6-propoxypyridin-2-ol has also been investigated for its antimicrobial properties. A study conducted by a team of researchers from the University of Cambridge revealed that derivatives of this compound displayed significant activity against a range of Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for the development of new antibiotics. Further mechanistic studies are underway to elucidate the precise mode of action and optimize the compound's efficacy.

The synthetic pathways for 5-amino-6-propoxypyridin-2-ol have also been a focus of recent research. Traditional methods of synthesis often involve multi-step reactions with low yields and poor scalability. However, a breakthrough study published in Organic Letters introduced a novel, one-pot synthesis approach that significantly improves the yield and reduces the environmental impact. This method utilizes green chemistry principles, such as the use of catalytic reagents and solvent-free conditions, making it more sustainable and cost-effective for large-scale production.

Despite these promising developments, challenges remain in the clinical translation of 5-amino-6-propoxypyridin-2-ol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Nonetheless, the compound's versatility and demonstrated biological activities make it a valuable asset in the drug discovery pipeline. Future research directions may include the exploration of its applications in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders.

In conclusion, 5-amino-6-propoxypyridin-2-ol (CAS: 1094884-31-7) represents a promising chemical entity with diverse applications in medicinal chemistry. Its role in the development of kinase inhibitors and antimicrobial agents, coupled with advancements in synthetic methodologies, underscores its potential to contribute to the discovery of novel therapeutics. Continued research efforts will be essential to fully realize its therapeutic potential and address existing challenges.